78-31-9

Diphenyl p-tolyl phosphate

Usually In Stock

• CAS RN:
• 78-31-9

• Formula:
• C19H17O4P

• InChI:
• InChI=1S/C19H17O4P/c1-16-12-14-19(15-13-16)23-24(20,21-17-8-4-2-5-9-17)22-18-10-6-3-7-11-18/h2-15H,1H3

• InChIKey:
• OJUZRFGUKHQNJX-UHFFFAOYSA-N

• Diphenyl p-tolyl phosphate is a useful research compound. Its molecular formula is C19H17O4P and its molecular weight is 340.3 g/mol. The purity is usually 95%.

2-(4-ethylpiperazin-1-yl)-N-[(E)-(4-propan-2-ylphenyl)methylideneamino]acetamide

• CAS RN:
• 5278-31-9

• Formula:
• C18H28N4O

• InChI:
• InChI=1S/C18H28N4O/c1-4-21-9-11-22(12-10-21)14-18(23)20-19-13-16-5-7-17(8-6-16)15(2)3/h5-8,13,15H,4,9-12,14H2,1-3H3,(H,20,23)/b19-13+

• InChIKey:
• QEYHOGNWNOGKSX-CPNJWEJPSA-N

• 2-(4-ethylpiperazin-1-yl)-N-[(E)-(4-propan-2-ylphenyl)methylideneamino]acetamide is a useful research compound. Its molecular formula is C18H28N4O and its molecular weight is 316.4 g/mol. The purity is usually 95%.

N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride

In Stock

• CAS RN:
• 26878-31-9

• Formula:
• C7H13Cl2N3

• InChI:
• InChI=1S/C7H11N3.2ClH/c1-10(2)7-4-3-6(8)5-9-7;;/h3-5H,8H2,1-2H3;2*1H

• InChIKey:
• HIOPYIJWLYLCAV-UHFFFAOYSA-N

• N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride is a useful research compound. Its molecular formula is C7H13Cl2N3 and its molecular weight is 210.1 g/mol. The purity is usually 95%.

Copper(II) nitrate hydrate

In Stock

• CAS RN:
• 13778-31-9

• Formula:
• CuH2N2O7

• InChI:
• InChI=1S/Cu.2NO3.H2O/c;2*2-1(3)4;/h;;;1H2/q+2;2*-1;

• InChIKey:
• VMKYLARTXWTBPI-UHFFFAOYSA-N

• Copper(II) nitrate hydrate is a useful research compound. Its molecular formula is CuH2N2O7 and its molecular weight is 205.57 g/mol. The purity is usually 95%.

methyl (2Z)-3-(4-chlorophenyl)-2-cyanoprop-2-enoate

In Stock

• CAS RN:
• 144478-31-9

• Formula:
• C11H8ClNO2

• InChI:
• InChI=1S/C11H8ClNO2/c1-15-11(14)9(7-13)6-8-2-4-10(12)5-3-8/h2-6H,1H3/b9-6-

• InChIKey:
• PZMKZVIGENYNFE-TWGQIWQCSA-N

• Methyl (2Z)-3-(4-chlorophenyl)-2-cyanoprop-2-enoate is a useful research compound. Its molecular formula is C11H8ClNO2 and its molecular weight is 221.64 g/mol. The purity is usually 95%.

(R)-N-Boc-2,2-dimethyl-4-vinyloxazolidine

In Stock

• CAS RN:
• 115378-31-9

• Formula:
• C12H21NO3

• InChI:
• InChI=1S/C12H21NO3/c1-7-9-8-15-12(5,6)13(9)10(14)16-11(2,3)4/h7,9H,1,8H2,2-6H3/t9-/m1/s1

• InChIKey:
• SEDZCRLQHSPEFD-SECBINFHSA-N

• (R)-N-Boc-2,2-dimethyl-4-vinyloxazolidine is a useful research compound. Its molecular formula is C12H21NO3 and its molecular weight is 227.3 g/mol. The purity is usually 95%.

5-(1,3-Dioxolan-2-YL)-2-(3-nitrobenzoyl)thiophene

In Stock

• CAS RN:
• 898778-31-9

• Formula:
• C14H11NO5S

• InChI:
• InChI=1S/C14H11NO5S/c16-13(9-2-1-3-10(8-9)15(17)18)11-4-5-12(21-11)14-19-6-7-20-14/h1-5,8,14H,6-7H2

• InChIKey:
• WLXAGRDLMUQXMH-UHFFFAOYSA-N

• 5-(1,3-Dioxolan-2-YL)-2-(3-nitrobenzoyl)thiophene is a useful research compound. Its molecular formula is C14H11NO5S and its molecular weight is 305.31 g/mol. The purity is usually 95%.

5-(2-Chloro-benzyl)-2H-tetrazole

Usually In Stock

• CAS RN:
• 885278-31-9

• Formula:
• C8H7ClN4

• InChI:
• InChI=1S/C8H7ClN4/c9-7-4-2-1-3-6(7)5-8-10-12-13-11-8/h1-4H,5H2,(H,10,11,12,13)

• InChIKey:
• ALQLKFGPPVBJNK-UHFFFAOYSA-N

• 5-(2-Chloro-benzyl)-2H-tetrazole is a useful research compound. Its molecular formula is C8H7ClN4 and its molecular weight is 194.62 g/mol. The purity is usually 95%.

1-(5-Isobutylisoxazol-3-yl)ethanone

• CAS RN:
• 110578-31-9

• Formula:
• C9H13NO2

• InChI:
• InChI=1S/C9H13NO2/c1-6(2)4-8-5-9(7(3)11)10-12-8/h5-6H,4H2,1-3H3

• InChIKey:
• JQQQIHLGOQAZKT-UHFFFAOYSA-N

• 1-(5-Isobutylisoxazol-3-yl)ethanone, also known as 1-(5-Isobutylisoxazol-3-yl)ethanone, is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.2 g/mol. The purity is usually 95%.

(4-Carbamoyl-2-nitro-phenylsulfanyl)-acetic acid

In Stock

• CAS RN:
• 306278-31-9

• Formula:
• C9H8N2O5S

• InChI:
• InChI=1S/C9H8N2O5S/c10-9(14)5-1-2-7(17-4-8(12)13)6(3-5)11(15)16/h1-3H,4H2,(H2,10,14)(H,12,13)

• InChIKey:
• YIJOHDDGBAUSSL-UHFFFAOYSA-N

• (4-Carbamoyl-2-nitro-phenylsulfanyl)-acetic acid is a useful research compound. Its molecular formula is C9H8N2O5S and its molecular weight is 256.23. The purity is usually 95%.

(E)-2-cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(2-nitrophenyl)prop-2-enamide

In Stock

• CAS RN:
• 380478-31-9

• Formula:
• C25H21N3O5

• InChI:
• InChI=1S/C25H21N3O5/c1-17-7-9-18(10-8-17)16-33-23-12-11-19(14-24(23)32-2)13-20(15-26)25(29)27-21-5-3-4-6-22(21)28(30)31/h3-14H,16H2,1-2H3,(H,27,29)/b20-13+

• InChIKey:
• IIOLJMZXIBLMGB-UHFFFAOYSA-N

• (E)-2-cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(2-nitrophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C25H21N3O5 and its molecular weight is 443.459. The purity is usually 95%.

3,4-dimethoxy-N'-(4-methoxy-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851978-31-9

• Formula:
• C17H17N3O4S

• InChI:
• InChI=1S/C17H17N3O4S/c1-22-11-8-7-10(9-13(11)24-3)16(21)19-20-17-18-15-12(23-2)5-4-6-14(15)25-17/h4-9H,1-3H3,(H,18,20)(H,19,21)

• InChIKey:
• NRNWZJCQDGLVQY-UHFFFAOYSA-N

• 3,4-dimethoxy-N'-(4-methoxy-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C17H17N3O4S and its molecular weight is 359.4. The purity is usually 95%.

(Z)-2-(3,4-dimethoxybenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869078-31-9

• Formula:
• C23H26N2O5

• InChI:
• InChI=1S/C23H26N2O5/c1-24-8-10-25(11-9-24)14-17-18(26)6-5-16-22(27)21(30-23(16)17)13-15-4-7-19(28-2)20(12-15)29-3/h4-7,12-13,26H,8-11,14H2,1-3H3/b21-13-

• InChIKey:
• HKXDBSKECOKVGW-BKUYFWCQSA-N

• (Z)-2-(3,4-dimethoxybenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H26N2O5 and its molecular weight is 410.47. The purity is usually 95%.

N-(pyridin-3-ylmethyl)pyridin-4-amine

In Stock

• CAS RN:
• 880878-31-9

• Formula:
• C11H11N3

• InChI:
• InChI=1S/C11H11N3/c1-2-10(8-13-5-1)9-14-11-3-6-12-7-4-11/h1-8H,9H2,(H,12,14)

• InChIKey:
• VPXKMWXEJMXJII-UHFFFAOYSA-N

• N-(pyridin-3-ylmethyl)pyridin-4-amine is a useful research compound. Its molecular formula is C11H11N3 and its molecular weight is 185.23. The purity is usually 95%.

3-Morpholin-4-ylbenzonitrile

In Stock

• CAS RN:
• 204078-31-9

• Formula:
• C11H12N2O

• InChI:
• InChI=1S/C11H12N2O/c12-9-10-2-1-3-11(8-10)13-4-6-14-7-5-13/h1-3,8H,4-7H2

• InChIKey:
• OQRDPCPTEDSJHU-UHFFFAOYSA-N

• 3-Morpholin-4-ylbenzonitrile is a useful research compound. Its molecular formula is C11H12N2O and its molecular weight is 188.23 g/mol. The purity is usually 95%.

2-Benzyl-decahydro-[2,6]naphthyridine dihydrochloride

In Stock

• CAS RN:
• 1263378-31-9

• Formula:
• C15H24Cl2N2

• InChI:
• InChI=1S/C15H22N2.2ClH/c1-2-4-13(5-3-1)11-17-9-7-14-10-16-8-6-15(14)12-17;;/h1-5,14-16H,6-12H2;2*1H

• InChIKey:
• NTQZSQQGKOLRST-UHFFFAOYSA-N

• 2-Benzyl-decahydro-[2,6]naphthyridine dihydrochloride is a useful research compound. Its molecular formula is C15H24Cl2N2 and its molecular weight is 303.3 g/mol. The purity is usually 95%.

1'-(Tert-butoxycarbonyl)spiro[cyclohexane-1,3'-indoline]-4-carboxylic acid

In Stock

• CAS RN:
• 1263178-31-9

• Formula:
• C19H25NO4

• InChI:
• InChI=1S/C19H25NO4/c1-18(2,3)24-17(23)20-12-19(14-6-4-5-7-15(14)20)10-8-13(9-11-19)16(21)22/h4-7,13H,8-12H2,1-3H3,(H,21,22)

• InChIKey:
• SZDQJNCXPJMWOR-UHFFFAOYSA-N

• 1'-(Tert-butoxycarbonyl)spiro[cyclohexane-1,3'-indoline]-4-carboxylic acid is a useful research compound. Its molecular formula is C19H25NO4 and its molecular weight is 331.412. The purity is usually 95%.

N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)cyclopropanecarboxamide

Usually In Stock

• CAS RN:
• 1797078-31-9

• Formula:
• C14H13NO2S2

• InChI:
• InChI=1S/C14H13NO2S2/c16-13(10-5-6-18-8-10)12-4-3-11(19-12)7-15-14(17)9-1-2-9/h3-6,8-9H,1-2,7H2,(H,15,17)

• InChIKey:
• HVLALMZPPJEFHN-UHFFFAOYSA-N

• N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C14H13NO2S2 and its molecular weight is 291.38. The purity is usually 95%.

3,4-Dichloro-2-(difluoromethoxy)phenol

In Stock

• CAS RN:
• 1807178-31-9

• Formula:
• C7H4Cl2F2O2

• InChI:
• InChI=1S/C7H4Cl2F2O2/c8-3-1-2-4(12)6(5(3)9)13-7(10)11/h1-2,7,12H

• InChIKey:
• VTLOALWKWNZURF-UHFFFAOYSA-N

• 3,4-Dichloro-2-(difluoromethoxy)phenol is a useful research compound. Its molecular formula is C7H4Cl2F2O2 and its molecular weight is 229 g/mol. The purity is usually 95%.

2-chloro-1H-benzo[d]imidazol-4-amine

In Stock

• CAS RN:
• 1378078-31-9

• Formula:
• C7H6ClN3

• InChI:
• InChI=1S/C7H6ClN3/c8-7-10-5-3-1-2-4(9)6(5)11-7/h1-3H,9H2,(H,10,11)

• InChIKey:
• YUXXSCNTHHSZJT-UHFFFAOYSA-N

• 2-chloro-1H-benzo[d]imidazol-4-amine is a useful research compound. Its molecular formula is C7H6ClN3 and its molecular weight is 167.6. The purity is usually 95%.

2-[[1-(3-Methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]-6-methylpyridine

Usually In Stock

• CAS RN:
• 2379978-31-9

• Formula:
• C19H24N2O4S

• InChI:
• InChI=1S/C19H24N2O4S/c1-15-6-3-10-19(20-15)25-14-16-7-5-11-21(13-16)26(22,23)18-9-4-8-17(12-18)24-2/h3-4,6,8-10,12,16H,5,7,11,13-14H2,1-2H3

• InChIKey:
• LQSYFZJNUYSVGF-UHFFFAOYSA-N

• 2-[[1-(3-Methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]-6-methylpyridine is a useful research compound. Its molecular formula is C19H24N2O4S and its molecular weight is 376.47. The purity is usually 95%.